Cas no 1396558-78-3 (N-({pyrazolo1,5-apyridin-3-yl}methyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide)

N-({pyrazolo1,5-apyridin-3-yl}methyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide structure

1396558-78-3 structure

Product Name:N-({pyrazolo1,5-apyridin-3-yl}methyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide

CAS No:1396558-78-3

MF:C₁₈H₁₉N₃OS

MW:325.42796254158

CID:6339161

PubChem ID:71790747

Update Time:2024-01-13

N-({pyrazolo1,5-apyridin-3-yl}methyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-({pyrazolo1,5-apyridin-3-yl}methyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide
- 1396558-78-3
- N-(pyrazolo[1,5-a]pyridin-3-ylmethyl)-1-(thiophen-2-yl)cyclopentanecarboxamide
- F6230-0255
- N-({pyrazolo[1,5-a]pyridin-3-yl}methyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide
- N-(pyrazolo[1,5-a]pyridin-3-ylmethyl)-1-thiophen-2-ylcyclopentane-1-carboxamide
- AKOS024540613
- N-(pyrazolo[1,5-a]pyridin-3-ylmethyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide
- Inchi： 1S/C18H19N3OS/c22-17(18(8-2-3-9-18)16-7-5-11-23-16)19-12-14-13-20-21-10-4-1-6-15(14)21/h1,4-7,10-11,13H,2-3,8-9,12H2,(H,19,22)
- InChI Key： IZLOYJLMJPPJFZ-UHFFFAOYSA-N
- SMILES： S1C=CC=C1C1(C(NCC2C=NN3C=CC=CC3=2)=O)CCCC1

Computed Properties

Exact Mass: 325.12488341g/mol
Monoisotopic Mass: 325.12488341g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 23
Rotatable Bond Count: 4
Complexity: 438
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 74.6Å²

N-({pyrazolo1,5-apyridin-3-yl}methyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide Pricemore >>

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Life Chemicals	F6230-0255-1mg	N-({pyrazolo[1,5-a]pyridin-3-yl}methyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide	1396558-78-3	1mg	$54.0	2023-09-09
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